Close observation indicates that a very substantial number of reported adhesive failures in elastomeric pavement joint sealants are actually the result of concrete failure by spalling. This spallin...

In the present study, full factorial designs were used to model and optimize the mechanical properties of PVC-based formulations constituting three-core power cables: sheathing, insulation and stuf...

The fused filament fabrication (FFF) process is one of the most widely used additive manufacturing (AM) methods in producing parts with relatively complex geometry due to its low cost and high capa...

In additive manufacturing, fused deposition modelling (FDM) is one of the most often-used technologies. Polylactic Acid (PLA) is the most frequently applied polymer for prototyping or for real uses...

The effect of styrene-ethylene/butylene-styrene block copolymer (SEBS) on the thermal degradation of polystyrene (PS)/high density polyethylene (HDPE) blends have been investigated. Polystyrene and...

Biodegradable films of poly(butylene adipate co-terephthalate) (PBAT)/thermoplastic starch (TPS)/beeswax have been prepared by solution casting method. Beeswax has been used as a hydrophobic conten...

Natural rubber, given its natural origin, is not composed exclusively of polyisoprene chains, but also of so-called non-rubber components such as proteins or phospholipids. Such compounds are respo...

Techniques to attain flame resistant non-cellulosic textiles from high temperature resistant organic polymers, from inorganic fibers or by modification of existing synthetic fibers, are reviewed. T...

Properties of cyclized natural rubbers (NR) with various degrees of cyclization (∼4-22%) were investigated in this study. Prior to compounding with rubber additives, the cyclized rubbers were initi...

A simple non-isocyanate route is established to synthesize biobased aliphatic thermoplastic polyurethane elastomers (TPEUs) with excellent mechanical properties. Melt transurethane co-polycondensat...